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Compound Name:
Methyl 3-amino-4-methyl-5-

nitrobenzoate

Cat. No.: B184825 Get Quote

Technical Guide: Methyl 3-amino-4-methyl-5-
nitrobenzoate
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical properties of Methyl
3-amino-4-methyl-5-nitrobenzoate. Due to the limited availability of experimental data for this

specific compound in public databases, this document also includes detailed information on

closely related isomers and potential synthetic pathways. The guide is intended to serve as a

valuable resource for researchers, scientists, and professionals involved in drug development

and organic synthesis.

Introduction
Methyl 3-amino-4-methyl-5-nitrobenzoate is a substituted aromatic compound. Its structure,

featuring an amino, a methyl, and a nitro group on the benzene ring, suggests its potential as a

versatile intermediate in the synthesis of more complex molecules, including pharmacologically

active compounds. The precise substitution pattern is crucial in determining the molecule's

reactivity and biological activity.
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Chemical Properties of Methyl 3-amino-4-methyl-5-
nitrobenzoate
Direct experimental data for Methyl 3-amino-4-methyl-5-nitrobenzoate is scarce. However,

its basic chemical properties can be derived from its structure.

Property Value Source

Molecular Formula C₉H₁₀N₂O₄ --INVALID-LINK--[1]

Molecular Weight 210.19 g/mol --INVALID-LINK--[1]

IUPAC Name
methyl 3-amino-4-methyl-5-

nitrobenzoate
--INVALID-LINK--[1]

Canonical SMILES
CC1=C(C(=CC(=C1N)--

INVALID-LINK--[O-])C(=O)OC)
--INVALID-LINK--[1]

InChI Key Not available

Note: Experimental data such as melting point, boiling point, and solubility are not readily

available in the searched databases.

Properties of a Closely Related Isomer: Methyl 4-
amino-3-methyl-5-nitrobenzoate
Significant data is available for the isomer, Methyl 4-amino-3-methyl-5-nitrobenzoate (CAS No:

152628-01-8). This compound is a known intermediate in the synthesis of the antihypertensive

drug Telmisartan.[2]

Property Value Source

CAS Number 152628-01-8 --INVALID-LINK--[3]

Molecular Formula C₁₃H₁₆N₂O₅ --INVALID-LINK--[3]

Molecular Weight 280.28 g/mol --INVALID-LINK--[3]
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Note: The properties listed above are for a related but different molecule, "Methyl 4-

(butyrylamino)-3-methyl-5-nitrobenzoate", which is an intermediate for Telmisartan. Direct data

for "Methyl 4-amino-3-methyl-5-nitrobenzoate" is also limited.

Experimental Protocols
While a specific protocol for the synthesis of Methyl 3-amino-4-methyl-5-nitrobenzoate is not

available, a plausible synthetic route can be proposed based on established organic chemistry

reactions. A common approach would be the nitration of Methyl 3-amino-4-methylbenzoate.

Hypothetical Synthesis of Methyl 3-amino-4-methyl-5-
nitrobenzoate
This proposed workflow outlines the key steps for the synthesis.

Starting Material

Nitration Reaction Product Isolation and Purification

Methyl 3-amino-4-methylbenzoate

Electrophilic Aromatic Substitution

Reacts with

Nitrating Mixture
(HNO3 + H2SO4)

Quenching
(Ice water)

Yields crude product Methyl 3-amino-4-methyl-5-nitrobenzoateFiltration Recrystallization
Purified product

Click to download full resolution via product page

Caption: Hypothetical workflow for the synthesis of Methyl 3-amino-4-methyl-5-
nitrobenzoate.

General Protocol for Nitration of a Methyl Benzoate
Derivative
The following is a general procedure for the nitration of a methyl benzoate derivative, which

could be adapted for the synthesis of the target compound. Extreme caution should be
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exercised when handling concentrated acids.

Preparation of the Nitrating Mixture: In a separate flask, cool concentrated nitric acid in an

ice bath. Slowly add concentrated sulfuric acid to the nitric acid with constant stirring,

keeping the temperature low.

Reaction: Dissolve the starting material (Methyl 3-amino-4-methylbenzoate) in concentrated

sulfuric acid and cool the mixture in an ice bath.

Addition of Nitrating Mixture: Slowly add the prepared nitrating mixture to the solution of the

starting material, maintaining a low temperature (typically below 10-15°C) throughout the

addition.

Reaction Time: After the addition is complete, allow the reaction mixture to stir at a controlled

temperature for a specified period to ensure the reaction goes to completion.

Quenching: Carefully pour the reaction mixture onto crushed ice to precipitate the product.

Isolation: Collect the solid product by vacuum filtration and wash with cold water to remove

residual acids.

Purification: The crude product can be purified by recrystallization from a suitable solvent or

solvent mixture (e.g., ethanol/water).

Signaling Pathways and Biological Activity
There is no specific information available in the searched scientific literature regarding the

signaling pathways or biological activities of Methyl 3-amino-4-methyl-5-nitrobenzoate.

However, substituted nitroaromatic compounds can have diverse biological effects. For

instance, some aminobenzoates and nitrobenzoates have been shown to act as

chemoattractants for certain strains of Pseudomonas.[4] The biological profile of Methyl 3-
amino-4-methyl-5-nitrobenzoate would need to be determined through dedicated screening

and in-vitro/in-vivo studies.

The following diagram illustrates a general logical relationship for investigating the biological

potential of a novel compound.
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Caption: General workflow for investigating the biological activity of a novel chemical entity.

Conclusion
Methyl 3-amino-4-methyl-5-nitrobenzoate is a chemical compound with a well-defined

structure but limited publicly available experimental data. This guide has provided the

foundational chemical information and has outlined a plausible synthetic route based on

established chemical principles. Further experimental investigation is required to fully

characterize its physical and chemical properties, as well as to explore its potential biological
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activities. The information provided on related isomers serves as a useful reference for

researchers working on the synthesis and characterization of this and similar molecules.

Disclaimer
This document is intended for informational purposes for a scientific audience. The hypothetical

experimental protocols described should be performed by qualified professionals in a controlled

laboratory setting with appropriate safety precautions. The authors and publisher of this guide

are not liable for any damages or injuries resulting from the use of this information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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